Cas no 2639392-81-5 (tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate)
tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate Chemical and Physical Properties
Names and Identifiers
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- 2639392-81-5
- EN300-27778990
- tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate
- tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate
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- Inchi: 1S/C13H25NO3/c1-10(15)9-14(11-7-5-6-8-11)12(16)17-13(2,3)4/h10-11,15H,5-9H2,1-4H3/t10-/m1/s1
- InChI Key: SNJYLTZNIDRATB-SNVBAGLBSA-N
- SMILES: O(C(C)(C)C)C(N(C[C@@H](C)O)C1CCCC1)=O
Computed Properties
- Exact Mass: 243.18344366g/mol
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.8Ų
tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27778990-0.05g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 0.05g |
$528.0 | 2025-03-19 | |
| Enamine | EN300-27778990-0.1g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 0.1g |
$553.0 | 2025-03-19 | |
| Enamine | EN300-27778990-0.25g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 0.25g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-27778990-0.5g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 0.5g |
$603.0 | 2025-03-19 | |
| Enamine | EN300-27778990-1.0g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 1.0g |
$628.0 | 2025-03-19 | |
| Enamine | EN300-27778990-2.5g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 2.5g |
$1230.0 | 2025-03-19 | |
| Enamine | EN300-27778990-5.0g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 5.0g |
$1821.0 | 2025-03-19 | |
| Enamine | EN300-27778990-10.0g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 95.0% | 10.0g |
$2701.0 | 2025-03-19 | |
| Enamine | EN300-27778990-1g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 1g |
$628.0 | 2023-09-09 | ||
| Enamine | EN300-27778990-5g |
tert-butyl N-cyclopentyl-N-[(2R)-2-hydroxypropyl]carbamate |
2639392-81-5 | 5g |
$1821.0 | 2023-09-09 |
tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate
Professional Introduction to Compound with CAS No. 2639392-81-5 and Product Name: tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate
The compound with the CAS number 2639392-81-5 and the product name tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a tert-butyl group, a N-cyclopentyl moiety, and a N-(2R)-2-hydroxypropylcarbamate functional group, positions it as a promising candidate for further exploration in synthetic organic chemistry and pharmacological research.
Recent studies have highlighted the importance of carbamate-based compounds in the development of novel therapeutic agents. The N-(2R)-2-hydroxypropylcarbamate moiety, in particular, has been identified as a key structural feature that contributes to the biological activity and pharmacokinetic properties of various pharmaceutical compounds. This functional group is known for its ability to enhance binding affinity to biological targets, making it a valuable component in drug design. The presence of the tert-butyl group further stabilizes the compound’s molecular structure, improving its solubility and metabolic stability, which are critical factors in drug formulation.
Current research in medicinal chemistry has demonstrated that modifications to the carbamate group can significantly influence the pharmacological profile of a compound. The stereochemistry of the (2R)-configuration in the N-(2R)-2-hydroxypropylcarbamate moiety has been shown to play a crucial role in determining the efficacy and selectivity of drug candidates. This underscores the importance of precise structural design in optimizing therapeutic outcomes. The compound with CAS No. 2639392-81-5 exemplifies how strategic functionalization can lead to the development of novel molecules with enhanced biological activity.
In addition to its potential therapeutic applications, this compound has also been explored for its role in synthetic chemistry. The combination of the tert-butyl, N-cyclopentyl, and N-(2R)-2-hydroxypropylcarbamate groups provides a versatile platform for further chemical modifications. Researchers have leveraged this compound as an intermediate in the synthesis of more complex molecules, demonstrating its utility in constructing intricate pharmacophores. The stability and reactivity profile of this compound make it an attractive choice for organic synthesis, particularly in the development of novel drug candidates.
The field of pharmaceutical research continues to evolve with advancements in computational chemistry and high-throughput screening techniques. These tools have enabled scientists to rapidly evaluate the potential biological activity of new compounds, including those derived from carbamate-based structures. The compound with CAS No. 2639392-81-5 has been subjected to various computational studies to predict its interactions with biological targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.
One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Preliminary studies have suggested that carbamate derivatives may exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. The specific arrangement of functional groups in tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate makes it a promising candidate for further investigation in this area. Further research is needed to fully elucidate its mechanisms of action and assess its potential as a therapeutic agent.
The synthesis and characterization of this compound have also contributed to advancements in green chemistry principles. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches align with broader industry trends toward environmentally responsible chemical manufacturing. By optimizing synthetic methodologies, researchers aim to enhance both efficiency and sustainability while maintaining high standards of chemical purity.
Future directions for research on this compound include exploring its interactions with various biological targets using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods will provide detailed structural information about how the compound interacts with biological molecules, further informing drug design strategies. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before moving into human clinical trials.
The broader significance of this compound lies in its contribution to the growing library of carbamate-based pharmaceuticals. Carbamates are known for their versatility as intermediates and active ingredients due to their ability to form stable bonds with biological targets while maintaining favorable pharmacokinetic properties. As research continues, compounds like tert-butyl N-cyclopentyl-N-(2R)-2-hydroxypropylcarbamate will continue to play a crucial role in developing innovative treatments for various diseases.
In conclusion, the compound with CAS No. 2639392-81-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural configuration and potential therapeutic applications. The presence of key functional groups such as the tert-butyl, N-cyclopentyl, and N-(2R)-2-hydroxypropylcarbamate moieties positions it as a promising candidate for further exploration in drug development and synthetic organic chemistry. Ongoing research aims to fully elucidate its biological activity, optimize its pharmacological properties, and develop sustainable synthetic methodologies.
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